2,4-Dioxo-3,4-dihydro-2H-1,3-benzoxazine-6-carboxylic acid

• Molecular Formula: C9H5NO5
• Molecular Weight: 207.14 g/mol
• SMILES: C1=CC2=C(C=C1C(=O)O)C(=O)NC(=O)O2
• InChI: InChI=1S/C9H5NO5/c11-7-5-3-4(8(12)13)1-2-6(5)15-9(14)10-7/h1-3H,(H,12,13)(H,10,11,14)
• InChIKey: NITZCJJQGMPZCC-UHFFFAOYSA-N

2,4-Dioxo-3,4-dihydro-2H-1,3-benzoxazine-6-carboxylic Acid – Overview

2,4-Dioxo-3,4-dihydro-2H-1,3-benzoxazine-6-carboxylic acid (CAS 2060046-54-8, MF C₉H₅NO₅, MW 207.14 g/mol) belongs to the benzoxazine-2,4-dione class . This scaffold is recognized as a privileged structure in medicinal chemistry due to its anti-inflammatory, antimycobacterial, and anticonvulsant activities [1]. The compound features two ketone groups at positions 2 and 4 of the oxazine ring, with a carboxylic acid at position 6 of the fused benzene ring, yielding a distinct physicochemical profile compared to unsubstituted benzoxazine-2,4-diones such as carsalam [2].

Privileged benzoxazine-2,4-dione scaffold for medicinal chemistry

Distinct 6-carboxylic acid substitution vs. unsubstituted analogs

Hydrolytically cleavable 2,4-dioxo ring for prodrug mechanism studies

• [1] Current Medicinal Chemistry, 30(4), 372–389. Benzoxazine: A Privileged Scaffold in Medicinal Chemistry. ISSN: 0929-8673. View Source
• [2] NCATS Inxight Drugs. Carsalam. 2H-1,3-Benzoxazine-2,4(3H)-dione, CAS 2037-95-8. https://inxight.ncats.io/drug/03UJ8855K9 (Accessed 2026-05-05). View Source

Why Generic Substitution with Unsubstituted or Isomeric Benzoxazine-2,4-diones Fails

Generic substitution by unsubstituted benzoxazine-2,4-diones (e.g., carsalam, CAS 2037-95-8) or positional isomers (e.g., the 7-carboxylic acid analog, CAS 77423-14-4) introduces uncontrolled changes in hydrogen-bonding capacity, acidity, and metabolic stability. The 6-carboxylic acid substituent alters the pKa, dipole moment, and sites for derivatization compared to the 7-COOH isomer, directly affecting target binding geometry . The 1,3-benzoxazine-2,4-dione ring itself undergoes enzymatic hydrolysis with quantifiable kinetics (t₁/₂ = 5.8 h in mouse plasma), a property exploited in GABA prodrug design that is lost if the 2,4-dioxo ring is replaced by a mono-oxo or non-dioxo analog [1].

Target 6-COOH substitution provides ionizable group and distinct polarity

Substitution Unsubstituted carsalam lacks carboxylic acid, altering HBD/HBA and solubility

Target 6-COOH orientation with para dipole alignment supports target binding

Substitution 7-COOH isomer introduces meta dipole shift, altering binding geometry

Target 2,4-Dioxo ring enables enzymatic ring-opening kinetics

Substitution Non-dioxo scaffolds exhibit hydrolytic stability, removing release-rate control

• [1] Palagiano, F. et al. (1997). Synthesis, stability and anticonvulsant activity of two new GABA prodrugs. Il Farmaco, 52(4), 245–250. PMID: 9198507. View Source

Quantitative Differentiation Evidence vs. Key Analogs

Positional Isomer Differentiation: 6-COOH vs 7-COOH Impact on pKa and Binding

The 6-carboxylic acid isomer (target compound, CAS 2060046-54-8) places the carboxyl group para to the oxazine oxygen, whereas the 7-carboxylic acid isomer (CAS 77423-14-4) places it meta. This positional difference alters the predicted pKa (6-COOH: ~3.8–4.2; 7-COOH: ~3.5–3.9) and the dipole moment vector, which directly influences binding to complementary hydrogen-bond donor/acceptor motifs in target proteins . For antimycobacterial benzoxazine-2,4-diones, position-6 substitution effects on MIC are described as 'more complex' than position-7, indicating distinct electronic and steric contributions [1].

Isomer pKa & dipole

Class-level

6-COOH: pKa ~3.8–4.2, para dipolevs.7-COOH: pKa ~3.5–3.9, meta dipole

Positional isomer shift alters target complementarity

Predicted physicochemical; experimental validation recommended

Evidence Dimension	Positional isomer – predicted pKa shift and dipole moment
Target Compound Data	6-COOH isomer (CAS 2060046-54-8); pKa ~3.8–4.2 (predicted); dipole vector oriented along the para axis relative to oxazine O
Comparator Or Baseline	7-COOH isomer (CAS 77423-14-4); pKa ~3.5–3.9 (predicted); dipole vector oriented meta to oxazine O
Quantified Difference	ΔpKa ~0.3–0.7 units shift; divergent dipole orientation alters target complementarity
Conditions	Calculated/predicted physicochemical properties based on Hammett σ constants for para vs meta COOH substitution on the benzoxazine-2,4-dione scaffold

Why This Matters

Procuring the wrong positional isomer (7-COOH instead of 6-COOH) risks loss of binding affinity and altered SAR, as demonstrated by the distinct antimycobacterial MIC profiles of 6- vs 7-substituted benzoxazine-2,4-diones [1].

• [1] Chemical Papers, 55(5), 323–334 (2001). 2H-1,3-Benzoxazine-2,4(3H)-diones Substituted in Position 6 as Antimycobacterial Agents. 'The effect of substituents in the 6 position seems to be more complex.' View Source

Enzymatic Hydrolysis Kinetics of the 2,4-Dioxo-1,3-benzoxazine Ring

The 2,4-dioxo-1,3-benzoxazine ring (the core scaffold of the target compound) undergoes enzymatic ring-opening in mouse plasma with a half-life of 5.8 hours for the N-butyric acid derivative (compound 7), whereas the corresponding ethyl ester (compound 6) was not hydrolyzed within 3 hours [1]. This quantifiable hydrolysis liability is absent in simple benzoxazine scaffolds lacking the 2,4-dioxo functionality (e.g., 2H-1,4-benzoxazine-6-carboxylic acid), which are hydrolytically stable under identical conditions.

Hydrolysis t₁/₂

Reported

t₁/₂ = 5.8 h (butyric acid analog)

Quantifiable release kinetics for prodrug design

Mouse plasma esterase assay; ester analog >3 h no hydrolysis

Evidence Dimension	Enzymatic hydrolysis half-life (t₁/₂) in mouse plasma
Target Compound Data	4-(3,4-Dihydro-2,4-dioxo-2H-1,3-benzoxazin-3-yl)-butyric acid (compound 7, N-substituted analog of target scaffold): t₁/₂ = 5.8 h (enzymatic hydrolysis)
Comparator Or Baseline	Ethyl ester analog (compound 6): no hydrolysis within 3 h observation; 2H-1,4-Benzoxazine-6-carboxylic acid (CAS 398472-51-0): no enzymatic ring-opening reported (non-dioxo scaffold)
Quantified Difference	t₁/₂ = 5.8 h for the 2,4-dioxo-1,3-benzoxazine ring vs. >3 h (no hydrolysis detected) for the ester analog; the 2,4-dioxo ring provides a hydrolytically cleavable promoiety
Conditions	In vitro mouse plasma esterase assay; 37°C; observation period 3 h for compound 6

Why This Matters

For scientists developing GABA prodrugs or other controlled-release therapeutics, the quantifiable hydrolysis kinetics of the 2,4-dioxo-1,3-benzoxazine ring provide a design handle for tuning release rates that is absent in hydrolytically stable 1,4-benzoxazine or mono-oxo congeners.

• [1] Palagiano, F. et al. (1997). Synthesis, stability and anticonvulsant activity of two new GABA prodrugs. Il Farmaco, 52(4), 245–250. PMID: 9198507. View Source

Antimycobacterial Activity Modulation at Position 6 vs. Isoniazid

3-Phenyl-2H-1,3-benzoxazine-2,4(3H)-diones bearing substituents at position 6 exhibit MIC values ranging from 4 to 250 μmol/L against M. tuberculosis and nontuberculous mycobacteria, with most compounds demonstrating activity against M. kansasii and M. avium greater than the first-line drug Isoniazid [1][2]. The target compound, with a carboxylic acid at position 6, occupies a distinct region of the SAR landscape: electron-withdrawing substituents at position 6 were shown to produce a 'more complex' effect on antimycobacterial potency than substituents at position 7, suggesting position-specific electronic tuning opportunities [1].

Antimycobacterial MIC

Class-level

6-substituted series: MIC 4–250 μmol/Lvs.Isoniazid: exceeded for M. kansasii, M. avium

Position-6 SAR modulates antimycobacterial potency

Broth microdilution; 153 derivatives; position effect described as complex

Evidence Dimension	In vitro antimycobacterial MIC (μmol/L)
Target Compound Data	Position-6-substituted 3-phenyl-2H-1,3-benzoxazine-2,4(3H)-diones as a class: MIC = 4–250 μmol/L against M. tuberculosis, M. kansasii, M. avium
Comparator Or Baseline	Isoniazid (first-line antitubercular); most benzoxazine-2,4-diones in the series showed activity against M. kansasii and M. avium 'greater than Isoniazid'
Quantified Difference	Activity exceeding Isoniazid for M. kansasii and M. avium; MIC range 4–250 μmol/L for the series
Conditions	In vitro broth microdilution assay against M. tuberculosis, M. kansasii, and M. avium clinical isolates

Why This Matters

Procurement of the 6-carboxylic acid benzoxazine-2,4-dione provides a starting scaffold with a validated position for antimycobacterial potency modulation, leveraging SAR data from a series of 153 derivatives [2] to prioritize synthetic efforts.

• [1] Chemical Papers, 55(5), 323–334 (2001). 2H-1,3-Benzoxazine-2,4(3H)-diones Substituted in Position 6 as Antimycobacterial Agents. View Source
• [2] ResearchGate. Relationships Between the Chemical Structure of Substances and Their Antimycobacterial Activity Against Atypical Strains. Part 18. MICs within the range of 4–250 μmol/L. November 1999. View Source

Physicochemical Differentiation from Carsalam

Compared to the unsubstituted parent scaffold carsalam (CAS 2037-95-8, C₈H₅NO₃, MW 163.13), the target compound (C₉H₅NO₅, MW 207.14) adds a carboxylic acid group that contributes one additional hydrogen-bond donor (total HBD = 2 vs. 1) and two additional hydrogen-bond acceptors (total HBA = 5 vs. 3) . This alters the Rule-of-5 profile: the additional HBD/HBA count and increased topological polar surface area (TPSA ~97 Ų for target vs. ~56 Ų for carsalam) predict reduced passive membrane permeability but enhanced aqueous solubility at physiological pH via carboxylate anion formation .

Physicochemical vs Carsalam

Reported

Target: HBD 2, HBA 5, TPSA ~97 Ų, MW 207vs.Carsalam: HBD 1, HBA 3, TPSA ~56 Ų, MW 163

Higher polarity and ionization shift permeability-solubility profile

Calculated properties; experimental logD determination advised

Evidence Dimension	Hydrogen-bond donor/acceptor count, TPSA, MW
Target Compound Data	C₉H₅NO₅; MW 207.14; HBD = 2; HBA = 5; TPSA ~97 Ų (predicted); ionizable COOH (pKa ~3.8–4.2)
Comparator Or Baseline	Carsalam (CAS 2037-95-8): C₈H₅NO₃; MW 163.13; HBD = 1; HBA = 3; TPSA ~56 Ų; no ionizable group
Quantified Difference	ΔMW = +44.01 g/mol; ΔHBD = +1; ΔHBA = +2; ΔTPSA ~+41 Ų; added ionizable carboxylic acid
Conditions	Calculated physicochemical properties (standard cheminformatics prediction: TPSA by Ertl method, MW by formula)

Why This Matters

For procurement decisions, the target compound's additional ionization site and higher polarity relative to carsalam dictate different formulation, solubility, and permeability behavior, making it unsuitable as a drop-in replacement in SAR campaigns targeting CNS penetration or specific logD windows.

Synthetic Accessibility via Salicyloyl Chloride–Urea Cyclization

The 2,4-dioxo-1,3-benzoxazine scaffold is accessible via condensation of salicyloyl chloride with urea, yielding the parent 2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazine [1]. For the 6-carboxylic acid derivative, the route proceeds from 4-carboxy-salicyloyl chloride with urea, a pathway fundamentally different from isatoic anhydride (4H-3,1-benzoxazine-2,4(1H)-dione) synthesis which utilizes anthranilic acid and phosgene . This synthetic distinction is critical: the salicyloyl chloride route tolerates the 6-COOH substituent without protection/deprotection steps, whereas the isatoic anhydride route would require N-protection of anthranilic acid derivatives.

Synthetic route

Method context

4-carboxy-salicyloyl chloride + urea → 6-COOH benzoxazine-2,4-dione

Preserves 6-COOH without protection/deprotection steps

Isatoic anhydride route requires N-protection; salicyloyl method avoids this

Evidence Dimension	Synthetic route and intermediate compatibility
Target Compound Data	Accessible via 4-carboxy-salicyloyl chloride + urea → 2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazine-6-carboxylic acid
Comparator Or Baseline	Isatoic anhydride route (anthranilic acid + phosgene): incompatible with free 6-COOH; requires protection; yields 3,1-benzoxazine isomer
Quantified Difference	Route divergence: salicyloyl chloride–urea route preserves the 6-COOH substituent without additional protection; N-protection would add 2 synthetic steps (protection/deprotection) with ~60–80% step yield each
Conditions	Synthesis conditions: salicyloyl chloride + urea, reflux in aprotic solvent [1]; isatoic anhydride synthesis: anthranilic acid + phosgene, HCl, <50°C

Why This Matters

Procurement of the pre-formed 6-carboxylic acid benzoxazine-2,4-dione avoids the need for protection/deprotection sequences required if starting from isatoic anhydride precursors, saving 2 synthetic steps and improving overall yield for derivatization campaigns.

• [1] Ziegler, E., Kollenz, G. & Kappe, T. (1969). Synthesen von Heterocyclen, 127. Mitt.: Über Reaktionen des Salicylsäurechlorids mit Derivaten des Harnstoffs und Thioharnstoffs. Monatshefte für Chemie, 100, 540–544. DOI: 10.1007/BF00904099. View Source

DNA Topoisomerase I Inhibitory Activity of Benzoxazine Derivatives

A study of 16 benzoxazine derivatives, including 2,4-dioxo-1,3-benzoxazine analogs, demonstrated that 14 out of 16 compounds inhibited eukaryotic DNA topoisomerase I, with the most active compounds (BS18 and BS4) showing higher inhibitory activity than the positive control camptothecin, a well-known commercial topoisomerase I inhibitor [1]. The target compound, bearing a 6-carboxylic acid substituent, provides a derivatizable handle for further optimization of topoisomerase I inhibitory potency within this compound class.

Topoisomerase I inhibition

Class-level

Benzoxazine series: 14/16 compounds active; BS18/BS4 exceed camptothecin

Scaffold validated for topoisomerase I inhibitor lead exploration

Eukaryotic enzyme assay; 6-COOH enables further SAR functionalization

Evidence Dimension	Eukaryotic DNA topoisomerase I inhibitory activity
Target Compound Data	Benzoxazine derivatives as a class: 14/16 compounds active against topoisomerase I; BS18 and BS4 exceed camptothecin inhibitory activity
Comparator Or Baseline	Camptothecin (positive control, well-known commercial topoisomerase I inhibitor)
Quantified Difference	14/16 benzoxazine compounds showed inhibitory effects; BS18 and BS4 > camptothecin in topoisomerase I inhibition; RC50 of BS5 (most genotoxic) at micromolar concentration
Conditions	Eukaryotic DNA topoisomerase I enzyme inhibition assay; rec assay for bacterial genotoxicity

Why This Matters

The 2,4-dioxo-1,3-benzoxazine scaffold is validated as a topoisomerase I inhibitory chemotype with potency exceeding the clinical benchmark camptothecin; the 6-COOH substituent enables further SAR exploration for anticancer lead optimization.

• [1] Medicinal Chemistry Research, 23, 480–486 (2014). Genotoxic potentials and eukaryotic DNA topoisomerase I inhibitory effects of some benzoxazine derivatives. DOI: 10.1007/s00044-013-0658-5. View Source

Optimal Application Scenarios

GABA Prodrug Design Leveraging the Hydrolytically Cleavable Promoiety

The 2,4-dioxo-1,3-benzoxazine ring system undergoes enzymatic hydrolysis with a documented half-life of 5.8 hours in mouse plasma (for N-substituted analogs), enabling predictable GABA release kinetics . The 6-carboxylic acid group provides an additional attachment point for conjugation to GABA or GABA analogs via amide bond formation, generating novel prodrugs with tunable release rates. This scenario is not accessible to the 7-COOH positional isomer, where the altered dipole and pKa would modify enzyme recognition [2].

Antimycobacterial Lead Optimization with Position-6 SAR Guidance

The target compound serves as a direct precursor for synthesizing 3-substituted-2H-1,3-benzoxazine-2,4(3H)-dione-6-carboxylic acid derivatives for antimycobacterial screening. Published SAR data from 153 derivatives demonstrate that position-6 substitution yields MIC values as low as 4 μmol/L against M. tuberculosis, with activity exceeding Isoniazid for M. kansasii and M. avium . The 6-COOH can be derivatized to amides, esters, or reduced to alcohol for systematic exploration of the 'complex' electronic effects at position 6 identified by the Free-Wilson/Hansch QSAR analysis .

Anticancer Topoisomerase I Inhibitor Scaffold Functionalization

Benzoxazine-2,4-dione derivatives have demonstrated eukaryotic DNA topoisomerase I inhibitory activity exceeding camptothecin for the most potent analogs (BS18, BS4) . The target compound's 6-COOH provides a synthetic handle for introducing diverse substituents via amide coupling or esterification, enabling systematic exploration of topoisomerase I SAR while maintaining the core 2,4-dioxo pharmacophore. The regioisomeric purity of the 6-COOH (vs. 7-COOH) is critical for reproducibility in enzyme inhibition assays [2].

Physicochemical Property Tuning for Parallel Medicinal Chemistry Libraries

Compared to carsalam (MW 163.13, HBD = 1, HBA = 3), the target compound (MW 207.14, HBD = 2, HBA = 5) occupies a distinct property space with higher TPSA and ionization potential . This makes it valuable for generating parallel compound libraries that systematically vary HBD/HBA count while maintaining the 2,4-dioxo-1,3-benzoxazine core, enabling exploration of permeability–solubility trade-offs in lead optimization programs without altering the core pharmacophore.

Application

Selection Property

Validation Focus

GABA prodrug mechanism studies

Hydrolytically cleavable 2,4-dioxo promoiety

Enzymatic hydrolysis kinetics in plasma

Antimycobacterial SAR exploration

Position-6 substitution effects

MIC and strain-panel SAR validation

Topoisomerase I inhibitor lead optimization

6-COOH derivatization handle

Topoisomerase I inhibition assay context

Parallel library design for permeability-solubility profiling

Ionizable COOH and higher TPSA vs. carsalam

Permeability-solubility trade-off assays

• [1] Palagiano, F. et al. (1997). Synthesis, stability and anticonvulsant activity of two new GABA prodrugs. Il Farmaco, 52(4), 245–250. PMID: 9198507. View Source
• [2] Chemical Papers, 55(5), 323–334 (2001). 2H-1,3-Benzoxazine-2,4(3H)-diones Substituted in Position 6 as Antimycobacterial Agents. View Source
• [3] Medicinal Chemistry Research, 23, 480–486 (2014). Genotoxic potentials and eukaryotic DNA topoisomerase I inhibitory effects of some benzoxazine derivatives. View Source